Cas no 190011-81-5 (Benzonitrile,2-amino-3,6-difluoro-)
190011-81-5 structure
Product name:Benzonitrile,2-amino-3,6-difluoro-
Benzonitrile,2-amino-3,6-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-amino-3,6-difluoro-
- 2-Amino-3,6-difluorobenzonitrile
- Benzonitrile,2-amino-3,6-difluoro-(9CI)
- 2-Cyano-3,6-difluoroaniline
- 2-AMino-3,6-difluorobenzonitrile, 97%
- Benzonitrile, 2-amino-3,6-difluoro- (9CI)
- EN300-1240448
- MFCD13178244
- SCHEMBL1462237
- CS-0377859
- 190011-81-5
- 2-AMINO-3,6-DIFLUORO-BENZONITRILE
- ZPQFHGOBMGGBEP-UHFFFAOYSA-N
- AKOS017515652
- AS-40611
- Benzonitrile, 2-amino-3,6-difluoro-
- DB-203263
- DB-274634
-
- MDL： MFCD13178244
- Inchi： InChI=1S/C7H4F2N2/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2H,11H2
- InChI Key： ZPQFHGOBMGGBEP-UHFFFAOYSA-N
- SMILES： C1=C(C(=C(C(=C1)F)N)C#N)F
Computed Properties
- Exact Mass: 154.03400
- Monoisotopic Mass: 154.03425446g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.36
- Melting Point: 92-97 °C
- Boiling Point: 254 ºC
- Flash Point: 107 ºC
- Water Partition Coefficient: Miscible with water.
- PSA: 49.81000
- LogP: 1.99988
Benzonitrile,2-amino-3,6-difluoro- Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26
-
Hazardous Material Identification：
- HazardClass：6.1
Benzonitrile,2-amino-3,6-difluoro- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC110110-1g |
2-Amino-3,6-difluorobenzonitrile |
190011-81-5 | 1g |
£134.00 | 2025-02-19 | ||
| abcr | AB391886-1 g |
2-Amino-3,6-difluorobenzonitrile, 97%; . |
190011-81-5 | 97% | 1 g |
€127.00 | 2023-07-19 | |
| Enamine | EN300-1240448-0.05g |
2-amino-3,6-difluorobenzonitrile |
190011-81-5 | 95% | 0.05g |
$20.0 | 2023-11-13 | |
| 1PlusChem | 1P00AN4H-5g |
Benzonitrile, 2-amino-3,6-difluoro- (9CI) |
190011-81-5 | 98% | 5g |
$227.00 | 2025-02-25 | |
| A2B Chem LLC | AE95729-5g |
2-Amino-3,6-difluorobenzonitrile |
190011-81-5 | 95% | 5g |
$675.00 | 2024-04-20 | |
| Aaron | AR00ANCT-5g |
Benzonitrile, 2-amino-3,6-difluoro- (9CI) |
190011-81-5 | 98% | 5g |
$318.00 | 2025-01-23 | |
| Aaron | AR00ANCT-100mg |
Benzonitrile, 2-amino-3,6-difluoro- (9CI) |
190011-81-5 | 98% | 100mg |
$25.00 | 2025-01-23 | |
| Aaron | AR00ANCT-500mg |
Benzonitrile, 2-amino-3,6-difluoro- (9CI) |
190011-81-5 | 95% | 500mg |
$118.00 | 2023-12-14 | |
| Aaron | AR00ANCT-1g |
Benzonitrile, 2-amino-3,6-difluoro- (9CI) |
190011-81-5 | 98% | 1g |
$91.00 | 2025-01-23 | |
| Aaron | AR00ANCT-10g |
Benzonitrile, 2-amino-3,6-difluoro- (9CI) |
190011-81-5 | 95% | 10g |
$885.00 | 2023-12-14 |
Benzonitrile,2-amino-3,6-difluoro- Related Literature
-
1. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
-
3. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
-
Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
190011-81-5 (Benzonitrile,2-amino-3,6-difluoro-) Related Products
- 133622-66-9(2-Amino-3,5,6-trifluoroterephthalonitrile)
- 112279-61-5(4-Amino-2,5-difluorobenzonitrile)
- 77326-36-4(2-amino-6-fluoro-benzonitrile)
- 2193052-03-6((4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo2,1-cmorpholin-4-ylmethanol)
- 700852-66-0(3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea)
- 923427-60-5(3-(2-chlorophenyl)methyl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
- 893440-45-4([2-methoxy-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]carbamic acid benzyl ester)
- 1353944-32-7([1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester)
- 324009-25-8(1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE)
- 1806718-16-0(Ethyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carboxylate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:190011-81-5)Benzonitrile,2-amino-3,6-difluoro-
Purity:99%
Quantity:5g
Price ($):352.0